4-Amino-6-bromo-2-methylquinoline

• IUPAC Name: 6-bromo-2-methylquinolin-4-amine
• InChI: InChI=1S/C10H9BrN2/c1-6-4-9(12)8-5-7(11)2-3-10(8)13-6/h2-5H,1H3,(H2,12,13)
• InChI Key: XXMSKHOXTXOECY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)Br)N
• Molecular Formula: C10H9BrN2
• DSSTOX Substance ID: DTXSID20540110
• Molecular Weight: 237.10 g/mol
• CAS RN: 96938-26-0

Description

4-Amino-6-bromo-2-methylquinoline is a compound that falls within the class of quinolines, which are heterocyclic aromatic organic compounds with a wide range of applications in medicinal chemistry due to their biological activities. Although the provided papers do not directly discuss 4-Amino-6-bromo-2-methylquinoline, they offer insights into the synthesis and properties of related quinoline derivatives, which can be extrapolated to understand the compound .

Synthesis Analysis

The synthesis of quinoline derivatives is a topic of interest in the field of organic chemistry. The first paper describes a general synthesis method for 4-substituted 6-(2-imidazolinylamino)-5,8-dimethylquinolines, which are synthesized from a common intermediate, 5,8-dimethyl-6-nitro-4-quinolone. The structure of this intermediate was confirmed by X-ray crystallography. The synthesis involves the conversion of this intermediate into a 4-haloquinoline, which is then used to introduce various substituents, including alkyl, alkoxy, halo, cyano, and others . This methodology could potentially be adapted for the synthesis of 4-Amino-6-bromo-2-methylquinoline by choosing appropriate substituents and reaction conditions.

Molecular Structure Analysis

The molecular structure of quinoline derivatives is crucial for their chemical behavior and biological activity. In the first paper, X-ray crystallography was used to confirm the structure of the intermediate used in the synthesis of various quinoline derivatives . Although the exact structure of 4-Amino-6-bromo-2-methylquinoline is not provided, it can be inferred that similar analytical techniques could be employed to determine its molecular structure and confirm the positions of the amino, bromo, and methyl groups on the quinoline ring.

Chemical Reactions Analysis

The reactivity of quinoline derivatives is influenced by the substituents on the quinoline ring. The first paper does not detail specific chemical reactions of the synthesized compounds, but it does mention the introduction of various substituents, which suggests that these quinoline derivatives can undergo further chemical transformations . For 4-Amino-6-bromo-2-methylquinoline, the presence of an amino group could allow for reactions such as acylation or alkylation, while the bromo group could participate in nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of quinoline derivatives are determined by their molecular structure. The papers provided do not discuss the physical and chemical properties of 4-Amino-6-bromo-2-methylquinoline specifically. However, based on the general properties of quinolines, it can be expected to exhibit typical aromatic compound behavior, such as planarity, stability, and potential for π-π interactions. The presence of an amino group could increase the compound's solubility in water, while the bromo group could make it more reactive in certain chemical reactions .

Scientific Research Applications

Synthesis and Chemical Reactions

• 4-Amino-6-bromo-2-methylquinoline is a key material in synthetic chemistry. It is utilized in the Knorr synthesis of 6-Bromo-4-methylquinolin-2(1H)-one, a process that involves condensation and cyclization reactions (Wlodarczyk et al., 2011).
• This compound is also integral in the synthesis of various quinazolin-4(3H)-ones and their Schiff bases, which have demonstrated antimicrobial, analgesic, anti-inflammatory, and antihelmintic activities (Sahu et al., 2008).

Pharmaceutical and Medicinal Chemistry

• In pharmaceutical research, 4-Amino-6-bromo-2-methylquinoline is used to create compounds like 2-methyl-3-aminoquinazolin-4(3H)-ones Schiff bases with notable biological activities (Sahu et al., 2008).
• It serves as a precursor in the large-scale production of anticancer agents, like Thymitaq, through processes involving bromoquinazolinone and copper-mediated coupling (Malmgren et al., 2008).

Analytical Chemistry and Material Science

• The compound is used in studies exploring the reactivity of aminobromoquinolines towards potassium amide in liquid ammonia, which is important for understanding the mechanisms of certain chemical reactions (Hertog & Buurman, 2010).
• It is also crucial in the synthesis of quinoline-pyrimidine hybrid compounds, which are studied for their cytotoxicity against various cancer cell lines, demonstrating its significance in developing new anticancer drugs (Toan et al., 2020).

Safety and Hazards

The compound is classified as having acute oral toxicity (Acute Tox. 4 Oral) and can cause serious eye damage (Eye Dam. 1). Precautionary measures include wearing protective gloves and eye protection, and rinsing cautiously with water in case of eye contact.

Future Directions

Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in medicinal chemistry, serving as a vital scaffold for drug discovery. Future research may focus on the synthesis of bioactive derivatives and the exploration of their pharmacological activities.